Cas no 1227571-45-0 (5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile)

• Product Name: 5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile
• CAS No: 1227571-45-0
• MF: C₁₃H₉FN₂O
• MW: 228.221766233444
• CID: 4913698
• Update Time: 2025-06-11

5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)-2-hydroxypyridine-4-acetonitrile
• 5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C13H9FN2O/c14-11-3-1-2-9(6-11)12-8-16-13(17)7-10(12)4-5-15/h1-3,6-8H,4H2,(H,16,17)
• InChI Key： SCSKJFJXLZGSCT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CNC(C=C1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 430
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9

Additional information on 5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile

Introduction to 5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile (CAS No: 1227571-45-0)

5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile, identified by its CAS number 1227571-45-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine family, which is well-documented for its diverse biological activities and pharmacological applications. The presence of a fluorophenyl group and a hydroxyl substituent on the pyridine ring, along with an acetonitrile moiety at the fourth position, endows it with unique chemical properties that make it a valuable candidate for further investigation.

The structural features of 5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile contribute to its potential utility in various therapeutic areas. The fluorine atom in the fluorophenyl group is known to enhance metabolic stability and binding affinity, making it a common moiety in drug design. The hydroxyl group at the second position can participate in hydrogen bonding interactions, which are crucial for the compound's bioactivity. Additionally, the acetonitrile group at the fourth position introduces polarity and reactivity, enabling further functionalization and derivatization.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The pyridine scaffold has been extensively studied due to its versatility in medicinal chemistry. Researchers have been exploring various modifications of pyridine derivatives to optimize their biological activity and pharmacokinetic profiles. Among these derivatives, 5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile has emerged as a promising candidate due to its unique structural features.

The compound's potential applications span across multiple therapeutic domains. For instance, its structural motif suggests that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This makes it a candidate for further investigation in the development of anti-inflammatory agents. Moreover, the presence of both hydrophobic and hydrophilic regions in its structure could enhance its solubility and bioavailability, which are critical factors for drug efficacy.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties and binding characteristics of molecules. In the case of 5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile, the fluorine atom is expected to enhance its interactions with biological targets, thereby improving its pharmacological activity. This has prompted researchers to explore its potential as a lead compound for drug discovery.

The synthesis of 5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorophenyl group typically involves cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are well-established methods in synthetic organic chemistry. The subsequent functionalization at the second position with a hydroxyl group can be achieved through nucleophilic substitution or oxidation reactions.

The acetonitrile moiety at the fourth position is often introduced late in the synthetic sequence to prevent unwanted side reactions. This strategic placement allows for better control over the reaction conditions and minimizes the formation of byproducts. Once synthesized, the compound can be subjected to various analytical techniques to confirm its identity and purity. These techniques include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

The biological evaluation of 5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile involves testing its activity against a range of biological targets relevant to different therapeutic areas. Initial studies may focus on assessing its interaction with enzymes and receptors involved in inflammation, cancer, and other diseases. Additionally, cell-based assays can be employed to evaluate its cytotoxicity and potential therapeutic effects.

In conclusion, 5-(3-Fluorophenyl)-2-hydroxypyridine-4-acetonitrile (CAS No: 1227571-45-0) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel drugs.